Cas no 1176030-00-4 (1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride)

• Product Name: 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride
• CAS No: 1176030-00-4
• MF: C₁₀H₈ClFO
• MW: 198.621325492859
• MDL: MFCD09904390
• CID: 4674627
• PubChem ID: 39483671
• Update Time: 2025-06-12

1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)cyclopropane-1-carbonyl chloride
• 1-(4-Fluorophenyl)cyclopropanecarbonyl chloride
• 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride

• MDL： MFCD09904390
• Inchi： 1S/C10H8ClFO/c11-9(13)10(5-6-10)7-1-3-8(12)4-2-7/h1-4H,5-6H2
• InChI Key： WIRGIPDZVAHMGC-UHFFFAOYSA-N
• SMILES： ClC(C1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 198.025
• Monoisotopic Mass: 198.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride

Recent Advances in the Application of 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride (CAS: 1176030-00-4) in Chemical Biology and Pharmaceutical Research

1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride (CAS: 1176030-00-4) is a fluorinated cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The unique structural features of this molecule, including the cyclopropane ring and the fluorophenyl moiety, contribute to its enhanced metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the role of 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors of Bruton's tyrosine kinase (BTK), which are being investigated for the treatment of autoimmune diseases and certain cancers. The incorporation of the fluorophenyl group was found to significantly improve the pharmacokinetic properties of the resulting compounds.

In addition to its applications in drug discovery, this compound has also been employed in chemical biology as a versatile building block for the development of fluorescent probes and affinity-based protein profiling (ABPP) reagents. A recent publication in ACS Chemical Biology (2024) described the use of 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride in the design of activity-based probes for studying serine hydrolases, a class of enzymes implicated in numerous disease processes. The probes exhibited excellent selectivity and sensitivity, enabling the identification of novel enzyme targets in complex biological systems.

The synthetic routes to 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride have also been optimized in recent years. A 2023 study in Organic Process Research & Development reported a scalable and cost-effective method for its production, involving a palladium-catalyzed cyclopropanation followed by a chlorocarbonylation step. This advancement has facilitated the broader adoption of this compound in both academic and industrial research settings.

Looking ahead, the unique properties of 1-(4-Fluorophenyl)cyclopropane-1-carbonyl chloride position it as a valuable tool for the development of next-generation therapeutics and chemical probes. Ongoing research is exploring its potential in targeted protein degradation strategies, such as PROTACs (proteolysis-targeting chimeras), where its structural features may contribute to improved cell permeability and target engagement. As the understanding of its applications continues to expand, this compound is expected to play an increasingly important role in advancing chemical biology and drug discovery efforts.